4-(Chloromethyl)-2-[(4-chlorophenyl)methyl]-2-phenyl-1,3-dioxolane

• CAS RN: 89834-64-0
• Molecular Formula: C17H16Cl2O2
• Molecular Weight: 323.2 g/mol
• IUPAC Name: 4-(chloromethyl)-2-[(4-chlorophenyl)methyl]-2-phenyl-1,3-dioxolane
• InChI: InChI=1S/C17H16Cl2O2/c18-11-16-12-20-17(21-16,14-4-2-1-3-5-14)10-13-6-8-15(19)9-7-13/h1-9,16H,10-12H2
• InChI Key: ZELGXWKFYHIVSW-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(O1)(CC2=CC=C(C=C2)Cl)C3=CC=CC=C3)CCl

Description

4-(Chloromethyl)-2-[(4-chlorophenyl)methyl]-2-phenyl-1,3-dioxolane is a useful research compound. Its molecular formula is C17H16Cl2O2 and its molecular weight is 323.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

69 g (0.3 mol) of phenyl 4-chlorophenylmethyl ketone, 66.3 g (0.6 mol) of 3-chloropropane-1,2-diol and 5.2 g (0.03 mol) of p-toluenesulphonic acid in 600 ml of toluene are refluxed for three days in a water separator. The reaction mixture, when it is cold, is extracted with sodium bicarbonate solution, dried over sodium sulphate and evaporated down in vacuo. 95 g (98% of theory) of 4-chloromethyl-2-(4-chlorophenylmethyl)-2-phenyl-1,3-dioxolane of melting point 65° C. are obtained.